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Compound of Interest

Compound Name: N-Ethylpentylamine

Cat. No.: B099192 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of N-Ethylpentylamine (CAS No.

17839-26-8), a versatile secondary aliphatic amine. It serves as a crucial intermediate and

building block in various fields of organic synthesis, including the development of

pharmaceuticals and agrochemicals.[1][2] This document details its chemical and physical

properties, established synthetic pathways, key chemical reactions, and principal applications,

with a focus on its relevance to drug discovery and development.

Core Properties of N-Ethylpentylamine
N-Ethylpentylamine, also known as N-ethyl-1-pentanamine, is an unsymmetrical secondary

amine, characterized by the presence of two different alkyl groups—an ethyl group and a pentyl

group—attached to a nitrogen atom.[1] This structure imparts specific physical and chemical

properties that are summarized below.

Table 1: Physical and Chemical Properties of N-Ethylpentylamine
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Property Value Reference

CAS Number 17839-26-8 [1][3][4][5][6]

Molecular Formula C₇H₁₇N [2][3][5][6][7][8]

Molecular Weight 115.22 g/mol [3][6][9]

Boiling Point 118 °C to 142 °C [2][3][5][7][10]

Melting Point -38 °C (estimate) to -68 °C [2][3][4][7][10]

Density 0.7477 to 0.763 g/mL [2][3][5]

Flash Point 26.8 °C [3][5][7][10]

Vapor Pressure 5.71 mmHg at 25°C [3][5][7]

Refractive Index 1.412 to 1.4122 [3][5][7][10]

Solubility
Soluble in water and organic

solvents.[2][8]

Appearance
Colorless to light yellow liquid.

[2][8]

Table 2: Computed Molecular Descriptors
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Descriptor Value Reference

XLogP3 2 [7]

Hydrogen Bond Donor Count 1 [7]

Hydrogen Bond Acceptor

Count
1 [7]

Rotatable Bond Count 5 [6][7]

Exact Mass 115.136099547 Da [6][7][9]

Topological Polar Surface Area 12 Å² [6][9]

Heavy Atom Count 8 [6][7]

Complexity 35.4 [6][7]

Synthesis and Experimental Protocols
The synthesis of N-Ethylpentylamine, as an unsymmetrical secondary amine, is a key focus in

organic chemistry. Common methodologies include the alkylation of primary amines, reductive

amination, and catalytic processes.[1]

Several established pathways are employed for the synthesis of N-Ethylpentylamine and

related unsymmetrical amines:

Alkylation of Primary Amines: This widely used method involves the reaction of a primary

amine (acting as a nucleophile) with an alkylating agent.[1] For instance, pentylamine can be

reacted with an ethyl halide, such as ethyl chloride, in the presence of a base.[1] The

nitrogen's lone pair attacks the electrophilic carbon of the alkylating agent, forming a new

carbon-nitrogen bond.[1]

Reductive Amination: This is a prominent method for creating amines.[1] It can be envisioned

as a one-pot cascade process where an aldehyde (pentanal) and an amine (ethylamine) first

form an imine, which is then immediately reduced in the same reaction vessel to yield the

secondary amine.[1]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 10 Tech Support

https://www.lookchem.com/ProductWholeProperty_LCPL559372.htm
https://www.lookchem.com/ProductWholeProperty_LCPL559372.htm
https://www.lookchem.com/ProductWholeProperty_LCPL559372.htm
https://www.guidechem.com/encyclopedia/n-ethyl-pentylamine-dic19474.html
https://www.lookchem.com/ProductWholeProperty_LCPL559372.htm
https://www.guidechem.com/encyclopedia/n-ethyl-pentylamine-dic19474.html
https://www.lookchem.com/ProductWholeProperty_LCPL559372.htm
https://pubchem.ncbi.nlm.nih.gov/compound/N-Ethyl-1-pentanamine
https://www.guidechem.com/encyclopedia/n-ethyl-pentylamine-dic19474.html
https://pubchem.ncbi.nlm.nih.gov/compound/N-Ethyl-1-pentanamine
https://www.guidechem.com/encyclopedia/n-ethyl-pentylamine-dic19474.html
https://www.lookchem.com/ProductWholeProperty_LCPL559372.htm
https://www.guidechem.com/encyclopedia/n-ethyl-pentylamine-dic19474.html
https://www.lookchem.com/ProductWholeProperty_LCPL559372.htm
https://www.benchchem.com/product/b099192?utm_src=pdf-body
https://www.benchchem.com/product/b099192
https://www.benchchem.com/product/b099192?utm_src=pdf-body
https://www.benchchem.com/product/b099192
https://www.benchchem.com/product/b099192
https://www.benchchem.com/product/b099192
https://www.benchchem.com/product/b099192
https://www.benchchem.com/product/b099192
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b099192?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Catalytic Hydrogenation: This is considered an environmentally favorable and atom-

economical route.[1] A patented industrial synthesis involves the reaction of 5-chloro-2-

pentanone with N-ethylethanolamine, followed by hydrogenation of the resulting ketone

intermediate using a Raney nickel catalyst to achieve high yields.[1]

Below is a diagram illustrating the general synthetic pathways to N-Ethylpentylamine.
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Caption: General Synthetic Pathways to N-Ethylpentylamine.

While the general methodologies for synthesizing N-Ethylpentylamine are well-documented in

chemical literature, specific, detailed, step-by-step experimental protocols are often proprietary

or published within patent literature not readily accessible through general searches. The

information provided is based on established chemical principles. Researchers should consult

specialized chemical synthesis databases and patent literature for detailed experimental

procedures.

Chemical Reactivity and Key Reactions
As a secondary amine, N-Ethylpentylamine's reactivity is dominated by the nucleophilic lone

pair of electrons on the nitrogen atom. This allows it to participate in a variety of fundamental

organic reactions.[1]

Alkylation: It can react with alkyl halides in an SN2 reaction to form a trialkylammonium salt,

which upon deprotonation yields a tertiary amine.[1] Further reaction can lead to the

formation of a quaternary ammonium salt.[1]

Acylation: It reacts with acylating agents like acid chlorides or acid anhydrides to form N,N-

disubstituted amides.[1][2] This is a nucleophilic acyl substitution reaction where the amine

attacks the electrophilic carbonyl carbon.[1]

Oxidation: The nitrogen atom is susceptible to oxidation by various oxidizing agents, which

involves an increase in its oxidation state.[1]

The following diagram illustrates the core reactivity of N-Ethylpentylamine.
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Caption: Core Reactivity of N-Ethylpentylamine.

Applications in Research and Drug Development
N-Ethylpentylamine is a valuable compound with a range of applications across different

industries, demonstrating its importance in modern chemical processes.[3]

Pharmaceutical Synthesis: It serves as a key intermediate or scaffold in the synthesis of

various pharmaceutical compounds.[1][3] Its simple alkylamine structure makes it a useful

starting point for developing more complex molecules with therapeutic potential, such as

enzyme inhibitors.[1]

Agrochemicals: In the agrochemical sector, it is used as an intermediate in the synthesis of

certain pesticides.[1][2]

Industrial Applications: It is also utilized as a solvent in organic synthesis reactions due to its

good solubility properties.[2][8] Additionally, it finds use as a fuel additive and in the

manufacturing of corrosion inhibitors and polymers.[3]

In drug discovery, a "scaffold" is a core chemical structure to which various functional groups

can be attached to create a library of compounds for biological screening.[1] The N-
Ethylpentylamine structure provides a simple and versatile scaffold. Its secondary amine

functionality offers a reactive handle for modification, allowing for the systematic exploration of
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structure-activity relationships (SAR). This approach is crucial for optimizing lead compounds to

improve their efficacy, selectivity, and pharmacokinetic properties.

The logical workflow for utilizing a scaffold like N-Ethylpentylamine in a drug discovery

program is outlined below.

Scaffold Selection
(N-Ethylpentylamine)
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Caption: Scaffold-Based Drug Discovery Workflow.

Safety and Handling
N-Ethylpentylamine is a chemical that requires careful handling in a laboratory or industrial

setting.

Hazards: It is described as a substance with a pungent odor.[2] It is a flammable liquid and

vapor.[11][12][13]

Precautions: Users should avoid inhaling its vapors and prevent contact with skin and eyes.

[2] Standard personal protective equipment (PPE), including safety glasses, gloves, and

protective clothing, should be worn when handling this compound.[2] Work should be

conducted in a well-ventilated area or under a chemical fume hood.[2][11][12]

First Aid: In case of accidental inhalation, move to a well-ventilated area.[2] If contact with

skin or eyes occurs, the affected area should be rinsed thoroughly with water.[2]

Storage: Store in a cool, dry, and well-ventilated place in a tightly closed container, away

from heat, sparks, and open flames.[11][12][13]

For comprehensive safety information, always refer to the latest Safety Data Sheet (SDS)

provided by the supplier.[3]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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